Cas no 943736-61-6 (1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE)

• Product Name: 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE
• CAS No: 943736-61-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD09800404
• CID: 892134
• PubChem ID: 27281771
• Update Time: 2025-10-18

1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE
• 7-Formyl-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester
• tert-butyl 7-formyl-3,4-dihydro-2H-quinoline-1-carboxylate
• tert-Butyl 7-formyl-3,4-dihydroquinoline-1(2H)-carboxylate
• 943736-61-6
• tert-Butyl7-formyl-3,4-dihydroquinoline-1(2H)-carboxylate
• SB40129
• DTXSID30650658
• tert-butyl 7-formyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• MFCD09800404
• AS-36992
• A922549
• AKOS022936622
• CS-0171780
• FT-0744267
• DB-079866

• MDL： MFCD09800404
• Inchi： 1S/C15H19NO3/c1-15(2,3)19-14(18)16-8-4-5-12-7-6-11(10-17)9-13(12)16/h6-7,9-10H,4-5,8H2,1-3H3
• InChI Key： PBMPIXNWUFQHPR-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=O)C=CC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 46.61000
• LogP: 3.25180

1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Additional information on 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE

Introduction to 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE (CAS No: 943736-61-6)

The compound 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE, identified by the CAS number 943736-61-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound is particularly notable for its role in the synthesis of bioactive molecules and its potential applications in drug discovery. The structure of this compound is characterized by a tetrahydroquinoline backbone with a BOC (tert-butoxycarbonyl) protecting group attached at position 1 and an aldehyde functional group at position 7. This unique combination of functional groups makes it a versatile building block in organic synthesis.

The BOC group is a well-known protecting group in peptide synthesis and organic chemistry, providing stability to the amine functionality during various synthetic transformations. The tetrahydroquinoline ring system is a common structural motif in natural products and bioactive compounds, often associated with interesting biological activities. The presence of an aldehyde group at position 7 introduces additional reactivity and functional diversity to the molecule.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. For instance, researchers have explored the potential of these compounds as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The aldehyde group in 1-BOC-1,2,3,4-TETRAHYDROQUINOLINE-7-CARBALDEHYDE can undergo a variety of reactions, including condensation reactions with ketones or alcohols to form imines or hemiacetals. These reactions are pivotal in constructing complex molecular architectures with tailored biological activities.

In terms of synthesis, the preparation of 1-Boc-tetrahydroquinoline derivatives typically involves multi-step processes that include ring formation via cyclization reactions followed by functionalization at specific positions. The use of BOC protection allows for precise control over the reactivity of the amine group during these transformations. Recent advancements in catalytic methods and asymmetric synthesis have further enhanced the efficiency and selectivity of these processes.

The application of this compound extends beyond traditional organic synthesis into areas such as materials science and chemical biology. For example, derivatives of tetrahydroquinoline have been investigated for their potential as fluorescent probes or as components in self-assembling materials. The aldehyde functionality can also be utilized for click chemistry applications or for the generation of bioconjugates.

From a pharmacological perspective, the biological evaluation of 1-Boc-tetrahydroquinoline derivatives has revealed promising activities against various targets. For instance, certain analogs have demonstrated inhibitory effects on kinases involved in cancer cell proliferation or on enzymes linked to oxidative stress pathways. These findings underscore the potential utility of this class of compounds in drug development programs targeting diverse therapeutic areas.

In conclusion, 1-Boc-tetrahydroquinoline derivatives, represented by CAS No: 943736-61-6 (1-Boc-tetrahydroquinoline-carbaldehyde), are valuable tools in organic synthesis and drug discovery. Their unique structural features and functional diversity make them indispensable for constructing complex molecules with tailored biological profiles. As research continues to uncover new applications and synthetic strategies for these compounds, their role in advancing chemical science and medicine is expected to grow significantly.